molecular formula C6H14O4S B8378927 3-Methoxybutyl methanesulfonate

3-Methoxybutyl methanesulfonate

Cat. No. B8378927
M. Wt: 182.24 g/mol
InChI Key: YJYJAHMOLOESNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methoxybutyl methanesulfonate is a useful research compound. Its molecular formula is C6H14O4S and its molecular weight is 182.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methoxybutyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methoxybutyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Methoxybutyl methanesulfonate

Molecular Formula

C6H14O4S

Molecular Weight

182.24 g/mol

IUPAC Name

3-methoxybutyl methanesulfonate

InChI

InChI=1S/C6H14O4S/c1-6(9-2)4-5-10-11(3,7)8/h6H,4-5H2,1-3H3

InChI Key

YJYJAHMOLOESNY-UHFFFAOYSA-N

Canonical SMILES

CC(CCOS(=O)(=O)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dichloromethane (30 mL) mixture of 3-methoxy-1-butanol (3.12 g, 30.0 mmol) and triethylamine (4.62 mL, 33.0 mmol), was added methanesulfonyl chloride (4.62 mL, 33.0 mmol) while stirring on ice, and the mixture was stirred at room temperature for 30 minutes. To the mixture, were added water and ethyl acetate. After thoroughly shaking the mixture, the organic layer was separated, and the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The mixture was then filtered, and the solvent in the filtrate was then distilled off under reduced pressure.
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
3.12 g
Type
reactant
Reaction Step One
Quantity
4.62 mL
Type
reactant
Reaction Step One
Quantity
4.62 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.